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Abstract

Sodium 4-nitrobenzoate, the sodium salt of 4-nitrobenzoic acid, is a chemical compound with
applications in various scientific fields, including as a synthetic intermediate and a potential
antimicrobial agent.[1] This technical guide provides a summary of its known properties and a
detailed protocol for its synthesis. Despite a comprehensive search of scientific literature and
crystallographic databases, a definitive public record of its single-crystal X-ray diffraction data,
including unit cell parameters and atomic coordinates, could not be identified. This document
thus serves to consolidate available information and highlight the current gap in the structural
characterization of this compound.

Introduction

Sodium 4-nitrobenzoate (C7H4sNNaOa) is a yellow crystalline solid. Its utility is noted in the
pharmaceutical industry as an intermediate in the synthesis of various organic compounds.
Furthermore, it has been investigated for its antimicrobial properties, suggesting its potential
use as a preservative. A thorough understanding of its solid-state structure is crucial for
predicting its behavior in different environments, optimizing its use in synthesis, and
understanding its biological activity. This guide aims to provide the available data and a clear
experimental pathway for its preparation.
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Physicochemical Properties

A summary of the known physical and chemical properties of sodium 4-nitrobenzoate is
presented in Table 1.

Property Value Reference
Chemical Formula C7HaNNaOa4 [2]
Molecular Weight 189.10 g/mol [2]

CAS Number 3847-57-2 [3]
Appearance Yellow crystalline solid

Purity 95% [4]

Storage Temperature Room Temperature [4]

Table 1: Physicochemical Properties of Sodium 4-nitrobenzoate.

Synthesis of Sodium 4-nitrobenzoate

The synthesis of sodium 4-nitrobenzoate is typically achieved through the neutralization of 4-
nitrobenzoic acid with a sodium base. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis from 4-Nitrobenzoic
Acid

Objective: To synthesize sodium 4-nitrobenzoate from 4-nitrobenzoic acid and sodium
hydroxide.

Materials:
e 4-Nitrobenzoic acid (C7HsNOa)
e Sodium hydroxide (NaOH)

e Acetone
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e Deionized water

Equipment:

e Round-bottom flask

o Magnetic stirrer and stir bar

» Beakers

o Graduated cylinders

e Buchner funnel and filter paper
e Vacuum flask

e Oven

Procedure:

 In a round-bottom flask, dissolve a specific molar quantity of 4-nitrobenzoic acid in acetone
at room temperature (20 °C).[5]

» In a separate beaker, prepare an equimolar solution of sodium hydroxide in deionized water.

e Slowly add the sodium hydroxide solution to the 4-nitrobenzoic acid solution while stirring
continuously.[5]

o Continue stirring the mixture at room temperature for a designated period to ensure the
completion of the reaction.

e The resulting precipitate of sodium 4-nitrobenzoate can be collected by vacuum filtration
using a Buchner funnel.

o Wash the collected solid with a small amount of cold acetone to remove any unreacted
starting materials.
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e Dry the purified sodium 4-nitrobenzoate in an oven at a suitable temperature to remove
residual solvent.

e The reported yield for this reaction is approximately 97%.[5]
Safety Precautions:

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Perform the reaction in a well-ventilated fume hood.

o Handle sodium hydroxide with care as it is corrosive.

Synthesis Workflow
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Synthesis of Sodium 4-nitrobenzoate
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Caption: Workflow for the synthesis of Sodium 4-nitrobenzoate.
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Crystal Structure

A comprehensive search of publicly available crystallographic databases, including the
Cambridge Crystallographic Data Centre (CCDC), and the broader scientific literature did not
yield a definitive single-crystal X-ray diffraction study for sodium 4-nitrobenzoate.
Consequently, detailed structural information such as the crystal system, space group, unit cell
dimensions, atomic coordinates, bond lengths, and bond angles are not available at the time of
this report.

The absence of this fundamental data represents a significant gap in the complete
characterization of this compound. The determination of its crystal structure would be
invaluable for understanding its solid-state properties, polymorphism, and interactions in a
biological context.

Conclusion

This technical guide has summarized the currently available information on sodium 4-
nitrobenzoate, focusing on its synthesis and physicochemical properties. While a reliable and
high-yield synthesis protocol is accessible, a critical piece of information — its detailed crystal
structure — remains elusive in the public domain. The authors recommend that future research
efforts be directed towards the crystallization and single-crystal X-ray diffraction analysis of
sodium 4-nitrobenzoate to provide the scientific community with this essential data. Such
information will undoubtedly facilitate its further development and application in medicinal
chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. GSRS [precision.fda.gov]

e 2. Sodium 4-nitrobenzoate | C7TH4NNaO4 | CID 77456 - PubChem
[pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1616222?utm_src=pdf-body
https://www.benchchem.com/product/b1616222?utm_src=pdf-body
https://www.benchchem.com/product/b1616222?utm_src=pdf-body
https://www.benchchem.com/product/b1616222?utm_src=pdf-body
https://www.benchchem.com/product/b1616222?utm_src=pdf-custom-synthesis
https://precision.fda.gov/ginas/app/ui/substances/191443f8-968e-4c85-b75d-e61dd9686d91
https://pubchem.ncbi.nlm.nih.gov/compound/77456
https://pubchem.ncbi.nlm.nih.gov/compound/77456
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3. lookchem.com [lookchem.com]

4. Sodium 4-nitrobenzoate | 3847-57-2 [sigmaaldrich.com]

5. sodium 4-nitrobenzoate synthesis - chemicalbook [chemicalbook.com]

 To cite this document: BenchChem. [In-depth Technical Guide: Sodium 4-nitrobenzoate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1616222#crystal-structure-of-sodium-4-
nitrobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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